Cas no 1209324-45-7 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• CAS No: 1209324-45-7
• MF: C₁₇H₁₂N₂O₄S₂
• MW: 372.418181419373
• CID: 6439524
• PubChem ID: 28057130
• Update Time: 2025-10-29

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• 1209324-45-7
• AKOS024653235
• (5-(furan-2-yl)isoxazol-3-yl)methyl 2-(benzo[d]thiazol-2-ylthio)acetate
• F2496-3136
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate

• Inchi： 1S/C17H12N2O4S2/c20-16(10-24-17-18-12-4-1-2-6-15(12)25-17)22-9-11-8-14(23-19-11)13-5-3-7-21-13/h1-8H,9-10H2
• InChI Key： RLESHVDPKIFASI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCC(=O)OCC1C=C(C2=CC=CO2)ON=1

Computed Properties

• Exact Mass: 372.02384922g/mol
• Monoisotopic Mass: 372.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 132Ų

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate

5-(Furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(1,3-Benzothiazol-2-ylsulfanyl)Acetate: A Comprehensive Overview

The compound with CAS No. 1209324-45-7, named 5-(furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(1,3-Benzothiazol-2-ylsulfanyl)Acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This molecule is characterized by its unique structural features, which include a furan ring, a 1,2-Oxazole ring, and a benzothiazole moiety, all of which contribute to its exceptional chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex molecules, making them more accessible for further studies. The molecule's structure is particularly interesting due to the presence of multiple heterocyclic rings, which are known for their ability to participate in various chemical reactions and interactions. These rings also play a crucial role in determining the molecule's stability, solubility, and reactivity.

One of the most notable aspects of this compound is its potential application in the development of novel drugs. The furan ring is known for its ability to enhance the stability and bioavailability of molecules, while the benzothiazole moiety is often associated with anti-inflammatory and antioxidant properties. Recent studies have explored the use of similar compounds in the treatment of chronic diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound has also shown promise in the field of materials science. The presence of sulfur-containing groups in the molecule makes it an excellent candidate for use in sulfur-based polymers and materials. Recent research has highlighted the importance of sulfur-containing compounds in creating materials with enhanced mechanical properties and thermal stability. For example, studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their resistance to environmental factors such as UV radiation and oxidative stress.

The molecular structure of 5-(furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(1,3-Benzothiazol-2-ylsulfanyl)Acetate also makes it an ideal candidate for use in catalytic processes. The heterocyclic rings present in the molecule can act as binding sites for metal ions, enabling their use as ligands in catalytic systems. Recent advancements in catalysis have emphasized the importance of designing molecules with specific geometries to enhance catalytic efficiency. This compound's structure aligns well with these requirements, making it a valuable tool in the development of new catalysts for industrial applications.

Furthermore, this compound has been studied for its potential role in bioconjugation chemistry. The ability to attach various functional groups to this molecule without compromising its stability has made it a versatile platform for creating bioconjugates. These bioconjugates have applications ranging from drug delivery systems to biosensors. For instance, researchers have explored the use of this compound as a linker in antibody-drug conjugates (ADCs), where it serves to connect therapeutic agents to targeting antibodies with high precision.

The continued exploration of 5-(furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(1,3-Benzothiazol-2-ylsulfanyl)Acetate has also led to insights into its environmental impact and biodegradability. As concerns about sustainability grow within the chemical industry, understanding the environmental fate of such compounds becomes increasingly important. Studies have shown that this molecule exhibits moderate biodegradability under aerobic conditions, suggesting that it could be designed with eco-friendly principles in mind.

In conclusion, 5-(furan-2-yli)-1,2-Oxazolium methyl 2-(benzotiozal-sulfanyl)acetate (CAS No. 120937457) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, catalysis, and beyond. As research continues to uncover new properties and uses for this compound, its significance within the scientific community is likely to grow further.